N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide

• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-[[2-(3-methoxyphenyl)-7,7-dimethyl-5,8-dihydropyrano[4,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H27N3O4S/c1-25(2)13-20-18(14-32-25)24(28-23(27-20)16-8-7-9-17(12-16)30-3)33-15-22(29)26-19-10-5-6-11-21(19)31-4/h5-12H,13-15H2,1-4H3,(H,26,29)
• InChI Key: PTQVKJRBOFJJFL-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(CO1)C(=NC(=N2)C3=CC(=CC=C3)OC)SCC(=O)NC4=CC=CC=C4OC)C

Description

N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide is a compound that has been synthesized for scientific research purposes. It is a member of the pyrano[4,3-d]pyrimidine family of compounds and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide is not yet fully understood. However, it is believed to interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide has been found to have various biochemical and physiological effects. It has been shown to have potential anti-inflammatory, antioxidant, and anti-tumor properties. It has also been found to have potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. However, it also has some limitations, including potential toxicity and limited solubility.

Future Directions

There are several potential future directions for the research of N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide. These include further studies on its mechanism of action, potential applications in the treatment of various diseases, and the development of new derivatives with improved properties.
Conclusion:
In conclusion, N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide is a compound with potential applications in various fields of scientific research. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and develop new derivatives with improved properties.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide involves several steps. The starting materials used are 2-methoxybenzaldehyde, 3-methoxybenzaldehyde, 7,7-dimethyl-5,6,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thiol, and ethyl chloroacetate. The reaction proceeds through a series of condensation and cyclization reactions to yield the final product.

Scientific Research Applications

N-(2-methoxyphenyl)-2-{[2-(3-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide has been used in various scientific research studies. It has been found to have potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry.